Cas no 2490314-57-1 (rac-tert-butyl (3R,4R)-3-azido-4-methanesulfonylpyrrolidine-1-carboxylate, trans)

• Product Name: rac-tert-butyl (3R,4R)-3-azido-4-methanesulfonylpyrrolidine-1-carboxylate, trans
• CAS No: 2490314-57-1
• MF: C₁₀H₁₈N₄O₄S
• MW: 290.339320659637
• MDL: MFCD32853331
• CID: 5670825
• PubChem ID: 155822882
• Update Time: 2025-06-13

rac-tert-butyl (3R,4R)-3-azido-4-methanesulfonylpyrrolidine-1-carboxylate, trans Chemical and Physical Properties

Names and Identifiers

• 2490314-57-1
• EN300-27102476
• rac-tert-butyl (3R,4R)-3-azido-4-methanesulfonylpyrrolidine-1-carboxylate
• Tert-butyl (3R,4R)-3-azido-4-methylsulfonylpyrrolidine-1-carboxylate
• rac-tert-butyl (3R,4R)-3-azido-4-methanesulfonylpyrrolidine-1-carboxylate, trans

• MDL： MFCD32853331
• Inchi： 1S/C10H18N4O4S/c1-10(2,3)18-9(15)14-5-7(12-13-11)8(6-14)19(4,16)17/h7-8H,5-6H2,1-4H3/t7-,8-/m1/s1
• InChI Key： KFCVDNZNOCYOSI-HTQZYQBOSA-N
• SMILES： S(C)([C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 290.10487624g/mol
• Monoisotopic Mass: 290.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.4Ų

Additional information on rac-tert-butyl (3R,4R)-3-azido-4-methanesulfonylpyrrolidine-1-carboxylate, trans

Comprehensive Overview of rac-tert-butyl (3R,4R)-3-azido-4-methanesulfonylpyrrolidine-1-carboxylate, trans (CAS No. 2490314-57-1)

The compound rac-tert-butyl (3R,4R)-3-azido-4-methanesulfonylpyrrolidine-1-carboxylate, trans (CAS No. 2490314-57-1) is a highly specialized chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the azido and methanesulfonyl functional groups, make it a valuable intermediate for the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its potential in click chemistry, peptide modification, and drug discovery.

In recent years, the demand for chiral building blocks like rac-tert-butyl (3R,4R)-3-azido-4-methanesulfonylpyrrolidine-1-carboxylate, trans has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's stereochemical purity and functional group versatility align with the growing focus on precision medicine and targeted therapies. Its CAS No. 2490314-57-1 is often queried in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial settings.

One of the key advantages of this compound lies in its compatibility with multistep synthetic routes. The tert-butyl carbamate (Boc) protecting group ensures stability during reactions, while the azido moiety enables efficient cycloaddition reactions, a cornerstone of bioorthogonal chemistry. These properties are particularly appealing for researchers exploring PROTACs (Proteolysis Targeting Chimeras) and bioconjugation techniques, which are currently trending in drug development.

From a synthetic perspective, the trans configuration of rac-tert-butyl (3R,4R)-3-azido-4-methanesulfonylpyrrolidine-1-carboxylate offers distinct stereoelectronic effects that influence reactivity and selectivity. This aligns with the broader interest in conformational analysis and molecular docking studies, which are frequently searched topics in computational chemistry. The compound's methanesulfonyl group also serves as a leaving group, facilitating nucleophilic substitutions—a feature exploited in heterocycle synthesis.

Environmental and safety considerations are paramount in modern chemistry, and this compound's design reflects adherence to green chemistry principles. Unlike traditional reagents, its efficient reactivity minimizes waste generation, addressing the industry's shift toward sustainable synthesis. Questions about scalability and process optimization for such intermediates are common among synthetic chemists, further underscoring its practical importance.

In summary, rac-tert-butyl (3R,4R)-3-azido-4-methanesulfonylpyrrolidine-1-carboxylate, trans (CAS No. 2490314-57-1) represents a convergence of chiral technology, functional diversity, and synthetic utility. Its applications span from catalysis to biomolecular engineering, making it a subject of ongoing research and a frequent query in scientific literature. As the field evolves, this compound is poised to remain a critical tool for innovators tackling challenges in precision synthesis and therapeutic development.